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Compound Name: 2-Iodo-6-nitronaphthalene

CAS No.: 58258-68-7

Cat. No.: B12007986

Get Quote

2-Iodo-6-nitronaphthalene is a highly functionalized aromatic compound that serves as a

critical building block for researchers in organic synthesis and drug discovery. Its structure,

featuring a naphthalene core substituted with both an electron-withdrawing nitro group and a

versatile iodo group, makes it a valuable intermediate for constructing complex molecular

architectures. The iodine atom provides a reactive handle for a variety of palladium-catalyzed

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the precise introduction of

new carbon-carbon and carbon-heteroatom bonds.[1][2] Concurrently, the nitro group can be

chemically modified, for instance, through reduction to an amine, opening pathways to diverse

heterocyclic systems and other functionalities relevant to medicinal chemistry.[3][4]

However, the very features that make this compound synthetically attractive also necessitate a

thorough understanding of its potential hazards. A specific Safety Data Sheet (SDS) for 2-iodo-
6-nitronaphthalene is not readily available in public repositories. Therefore, this guide has

been developed by synthesizing data from structurally analogous compounds—namely 2-

nitronaphthalene, 1-iodonaphthalene, and other nitrated aromatic hydrocarbons—to provide a

robust framework for its safe handling, use, and disposal. This document is intended for

professionals who are adept at handling reactive and potentially hazardous materials and

serves to augment, not replace, institutional safety protocols.
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Section 1: Hazard Assessment and Safety Profile
The safety profile of 2-iodo-6-nitronaphthalene is inferred from the known hazards of its

constituent functional groups on an aromatic core. Nitronaphthalenes are recognized for their

potential toxicity, while aryl iodides present their own set of handling considerations.

GHS Classification (Inferred)
Based on analogous compounds like 1- and 2-nitronaphthalene, the following Globally

Harmonized System (GHS) classifications should be anticipated.[5][6][7]

Hazard Class
Inferred Classification &
Statement

Basis for Inference

Acute Toxicity, Oral
Category 3 or 4 (H301/H302:

Toxic or Harmful if swallowed)

1-Nitronaphthalene is

classified as toxic if swallowed.

[5][6]

Carcinogenicity

Category 1B or 2 (H350/H351:

May cause cancer or

Suspected of causing cancer)

2-Nitronaphthalene is a

potential occupational

carcinogen, targeting the

bladder.[7][8]

Skin/Eye Irritation
Category 2 (H315/H319:

Causes skin/eye irritation)

Both 1-iodonaphthalene and 2-

nitronaphthalene are known

irritants.[9][10]

Specific Target Organ Toxicity
Category 3 (H335: May cause

respiratory irritation)

1-Iodonaphthalene is classified

for respiratory tract irritation.

[10]

Aquatic Toxicity

Chronic Category 2 (H411:

Toxic to aquatic life with long

lasting effects)

1-Nitronaphthalene is known to

be toxic to aquatic life with

long-lasting effects.[6]

Physical and Chemical Properties
While experimental data for 2-iodo-6-nitronaphthalene is scarce, the properties can be

estimated. It is expected to be a yellow or brown crystalline solid at room temperature, with low
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water solubility.[11][12]

Property Value (Analog Compound) Source / Note

Molecular Formula C₁₀H₆INO₂ -

Molecular Weight 299.07 g/mol -

Appearance Yellow to brown solid
Inferred from 1- and 2-

nitronaphthalene.[9][11]

Melting Point 79 °C (352 K)

For 2-nitronaphthalene.[13]

The target compound's MP

may differ.

Boiling Point >300 °C

Inferred from related

compounds.[12] Likely to

decompose.

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

ether)

Common for

nitronaphthalenes.[7]

Flash Point ~160-180 °C

Inferred from 1- and 2-

nitronaphthalene.[11][12]

Combustible solid.

Toxicological Profile: A Mechanistic Perspective
The primary toxicological concern stems from the nitroaromatic moiety. In the body, nitro

groups can undergo metabolic reduction by nitroreductase enzymes to form nitroso and

hydroxylamine intermediates.[3] These reactive species can covalently bind to macromolecules

like DNA and proteins, leading to genotoxicity and cytotoxicity. This pathway is the mechanistic

basis for the carcinogenicity observed with related compounds like 2-nitronaphthalene, which

has been linked to bladder cancer.[8][14]

The iodine substituent is not considered a primary driver of toxicity but may influence the

molecule's metabolic fate and distribution. The overall toxicological profile warrants treating this

compound as a potential carcinogen and a substance with significant acute toxicity.
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Section 2: Safe Handling and Emergency Protocols
Given the inferred hazards, a rigorous and cautious approach to handling is mandatory. The

following workflow provides a self-validating system for minimizing exposure.

Engineering Controls and Personal Protective
Equipment (PPE)
The cornerstone of safe handling is to minimize the possibility of inhalation, ingestion, or skin

contact.

Primary Engineering Control: All manipulations (weighing, transferring, reactions) must be

conducted inside a certified chemical fume hood to prevent inhalation of dust or vapors.[5]

Personal Protective Equipment (PPE): A standard PPE ensemble for handling potent

compounds is required:

Eye/Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the

minimum requirement. A full-face shield is recommended when handling larger quantities

or if there is a splash risk.[5]

Hand Protection: Use chemically resistant gloves, such as nitrile, with a sufficient

thickness. Double-gloving is best practice. Always inspect gloves before use and wash

hands thoroughly after removal.[5][10]

Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned. Ensure

shoes are closed-toe.[15]

Respiratory Protection: For situations where a fume hood is not feasible or during a spill

cleanup, a NIOSH-approved respirator with an organic vapor canister and a P100

particulate filter is necessary.[8]

Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling of 2-iodo-6-nitronaphthalene.

First Aid Measures
Immediate and appropriate action is critical in the event of an exposure.[9][10]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[9]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Get medical aid.[9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[9][10]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Call

a poison control center or doctor immediately.[5][9]

Fire Fighting and Spill Response
Fire Fighting: This compound is a combustible solid.[11] In case of a fire, use a dry chemical,

carbon dioxide, water spray, or alcohol-resistant foam. Firefighters must wear a self-

contained breathing apparatus (SCBA) and full protective gear to prevent contact with toxic

and irritating gases that may be generated upon thermal decomposition.[9][16]

Spill Response: Evacuate the area. Wearing full PPE, including respiratory protection,

carefully sweep up the solid material, avoiding dust generation. Place the spilled material

into a suitable, labeled container for hazardous waste disposal. Ventilate the area and wash

the spill site after material pickup is complete.[9][16]

Section 3: Application in Research and
Development
Understanding the reactivity of 2-iodo-6-nitronaphthalene is key to its effective use and

informs the necessary safety precautions. Its utility primarily lies in leveraging the two distinct

functional groups.

The Role in Cross-Coupling Reactions
The carbon-iodine bond is the most reactive of the aryl halides in palladium-catalyzed cross-

coupling reactions due to the relative weakness of the C-I bond, which facilitates oxidative
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addition to the palladium(0) catalyst.[2][17] This makes 2-iodo-6-nitronaphthalene an

excellent substrate for reactions that build molecular complexity.

2-Iodo-6-nitronaphthalene

Oxidative
Addition

R-B(OH)₂
(Boronic Acid)

Transmetalation

Pd(0)L₂

Ar-Pd(II)-I(L)₂

Ar-Pd(II)-R(L)₂

Reductive
Elimination

Catalyst
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2-R-6-nitronaphthalene
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Caption: Generalized Suzuki-Miyaura cross-coupling reaction pathway.

Exemplary Protocol: Suzuki-Miyaura Coupling

This protocol is illustrative and must be adapted and optimized for specific substrates.

Inert Atmosphere: To a flame-dried Schlenk flask, add 2-iodo-6-nitronaphthalene (1.0 eq),

the desired arylboronic acid (1.2 eq), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

Solvent and Base: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three

times. Add a degassed solvent (e.g., 1,4-dioxane or toluene) and a degassed aqueous base

solution (e.g., 2M Na₂CO₃, 2.0 eq).

Reaction: Heat the reaction mixture to the required temperature (typically 80-100 °C) and

monitor by TLC or LC-MS until the starting material is consumed.

Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl

acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel.

Causality Note: The use of an inert atmosphere is critical because the Pd(0) catalyst is oxygen-

sensitive. The base is required to activate the boronic acid for the transmetalation step.

Transformations of the Nitro Group
The electron-withdrawing nitro group can be selectively reduced to an amine. This

transformation is fundamental in drug development, as the resulting aniline derivative is a

precursor to a vast array of heterocycles and other functionalities.

Common Reducing Agents:

Tin(II) chloride (SnCl₂): A classic and effective method for nitro group reduction in the

presence of other reducible groups.
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Catalytic Hydrogenation: Using catalysts like Palladium on Carbon (Pd/C) with a hydrogen

source (H₂ gas, ammonium formate). Care must be taken as this can sometimes also

reduce the C-I bond (hydrodehalogenation).

This dual reactivity allows for sequential functionalization, where a cross-coupling reaction is

performed first, followed by reduction of the nitro group, or vice-versa, providing significant

synthetic flexibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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